Cas no 37645-62-8 (2-pentyl-1,3-thiazole)

2-pentyl-1,3-thiazole structure
2-pentyl-1,3-thiazole structure
Product Name:2-pentyl-1,3-thiazole
CAS No:37645-62-8
MF:C8H13NS
MW:155.26052069664
CID:1485059
PubChem ID:22150015
Update Time:2025-04-21

2-pentyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-pentyl-1,3-thiazole
    • 2-n-Amylthiazole
    • 2-Pentylthiazole
    • T5N CSJ B5
    • Thiazole, 2-pentyl-
    • UNII-61L975EI3C
    • 61L975EI3C
    • Q27263349
    • DTXSID10191074
    • 37645-62-8
    • AKOS006370479
    • FEMA No. 4641
    • SCHEMBL244221
    • Inchi: 1S/C8H13NS/c1-2-3-4-5-8-9-6-7-10-8/h6-7H,2-5H2,1H3
    • InChI Key: QFYWDJHDOCZKRF-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1CCCCC

Computed Properties

  • Exact Mass: 155.07699
  • Monoisotopic Mass: 155.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 85.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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